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Pefloxacin Tissue Penetration Profile

The following table summarizes key tissue penetration findings for Pefloxacin from experimental studies.

Tissue-to-plasma ratios greater than 1 indicate that the drug concentrates in that tissue.

Tissue / Fluid
Species / Patient
Group

Tissue-to-
Plasma Ratio (or
finding)

Experimental
Context

Source

Gynaecological
Tissues (Myometrium,

Ovary, Fallopian
Tubes)

Human (Patients
pre-medicated for

surgery)

4- to 6-fold higher
than plasma

Samples taken 3.5h
after last oral dose

(400 mg, bd) [1]

[1]

Skin & Peritoneum Human (Patients
pre-medicated for

surgery)

Skin: 2.65 (start)
to 4.65 (end);

Peritoneum: 1.18
to 1.5

Concentration ratios
at start vs. end of

surgery [1]

[1]

Bile Rat (In vivo
microdialysis study)

Bile-to-blood
coefficient: 1.53

Suggests active
biliary excretion [2]

[2]
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Tissue / Fluid
Species / Patient
Group

Tissue-to-
Plasma Ratio (or
finding)

Experimental
Context

Source

Brain / CSF Rat (In vivo
microdialysis study)

Brain-to-blood
coefficient: 0.036

Indicates limited, but
present, penetration

of the blood-brain
barrier [2]

[2]

General Distribution Human
(Pharmacokinetic

data)

High volume of
distribution (1.7

L/kg)

Property associated
with extensive tissue

penetration [3]

[3]

Key Experimental Protocols

The data in the table above was generated using rigorous analytical methods:

Human Tissue Sampling: In the gynaecological study, patients were pre-medicated with pefloxacin

(400 mg twice daily orally for three days, followed by a 400 mg IV dose pre-operatively). Tissue
samples were collected during surgery, and drug concentrations were measured using high-
performance liquid chromatography (HPLC) with fluorescence detection [1].
In Vivo Microdialysis: This technique was used in rat studies to simultaneously and continuously

collect unbound (pharmacologically active) drug from blood, brain, and bile. The samples were
analyzed using an HPLC system coupled with a fluorescence detector [2].

Bioanalysis: A common method for quantifying pefloxacin and its metabolite (norfloxacin) involves
HPLC with fluorescence detection (excitation ~330 nm, emission ~440 nm). Samples are often

extracted with organic solvents like methylene chloride before analysis [4] [2].

Mechanism of Action and Tissue Penetration Logic

Pefloxacin's ability to penetrate tissues is rooted in its chemical properties and mechanism of action. The

following diagram illustrates the pathway from administration to bacterial cell death.
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Key Pharmacokinetic Advantages

Pharmacodynamic Effect

Administration
(IV/Oral)

Systemic Absorption
(High Bioavailability)

Wide Tissue Distribution
(Lipid Solubility, Low Protein Binding)

Penetration of Cell Membranes

Inhibition of Bacterial DNA Gyrase

Direct Effect in Tissues

Disruption of DNA Supercoiling

Bacterial Cell Death

Click to download full resolution via product page

Important Considerations for Researchers

Comparative Context: While pefloxacin shows excellent penetration into soft tissues, other
fluoroquinolones are also noted for high penetration. For instance, a 2022 review notes that

fluoroquinolones as a class have optimal diffusion into the respiratory tract, particularly in
epithelial lining fluid (ELF) [5]. Direct, contemporary head-to-head studies are scarce.
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Metabolite Activity: Pefloxacin is metabolized into N-demethyl pefloxacin (norfloxacin), which is

an antibacterial agent in its own right. This contributes to the overall therapeutic activity [4] [3].
Research-Use Status: Pefloxacin mesylate dihydrate is marketed globally for human use, but it is

also available as a standard chemical for research purposes only (e.g., Catalog #331-21044,
RayBiotech) and is not for personal consumption [6].

Future Research Directions

To build upon existing knowledge, future comparative guides could focus on:

Conducting new studies using modern analytical techniques (e.g., LC-MS/MS) to directly compare the
tissue pharmacokinetics of pefloxacin with newer-generation fluoroquinolones.

Investigating tissue penetration in the context of specific modern clinical challenges, such as
infections in critically ill ICU patients or those involving bacterial biofilms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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